molecular formula C19H24N6 B11285535 6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Cat. No.: B11285535
M. Wt: 336.4 g/mol
InChI Key: KZTDBJAFXAVOEO-UHFFFAOYSA-N
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Description

This molecule features:

  • A 1-methyl group at position 1, which restricts rotational freedom and enhances metabolic stability.
  • A 3,5-dimethylpiperidin-1-yl group at position 6, introducing steric bulk and modulating lipophilicity.
  • A phenyl group at the N4-amine position, contributing to π-π stacking interactions in biological targets.

Properties

Molecular Formula

C19H24N6

Molecular Weight

336.4 g/mol

IUPAC Name

6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-phenylpyrazolo[3,4-d]pyrimidin-4-amine

InChI

InChI=1S/C19H24N6/c1-13-9-14(2)12-25(11-13)19-22-17(21-15-7-5-4-6-8-15)16-10-20-24(3)18(16)23-19/h4-8,10,13-14H,9,11-12H2,1-3H3,(H,21,22,23)

InChI Key

KZTDBJAFXAVOEO-UHFFFAOYSA-N

Canonical SMILES

CC1CC(CN(C1)C2=NC(=C3C=NN(C3=N2)C)NC4=CC=CC=C4)C

Origin of Product

United States

Preparation Methods

    Synthetic Routes:

    Reaction Conditions:

    Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

    In Vitro Studies

    Recent studies have demonstrated that derivatives of pyrazolo[3,4-d]pyrimidine exhibit significant anti-proliferative activity against various cancer cell lines. For instance, one derivative showed IC50 values of 8.21 µM and 19.56 µM against A549 and HCT-116 cells, respectively . The compound's effectiveness was attributed to its ability to inhibit both wild-type and mutant forms of EGFR, highlighting its potential in overcoming resistance mechanisms often seen in cancer therapies.

    Synthesis of New Derivatives

    The synthesis of new derivatives based on the pyrazolo[3,4-d]pyrimidine scaffold has been a focus area due to their diverse biological activities. Structural modifications at various positions on the pyrazolo[3,4-d]pyrimidine core have led to compounds with improved potency and selectivity against specific kinases .

    Compound Target IC50 (µM) Notes
    Compound 12bEGFR WT0.016Potent inhibitor
    Compound 12bEGFR T790M0.236Effective against resistant mutant
    Compound XA549 Cell Line8.21Significant anti-proliferative effect
    Compound YHCT-116 Cell Line19.56Notable cytotoxicity

    Targeting Other Kinases

    Beyond EGFR inhibition, pyrazolo[3,4-d]pyrimidine derivatives have shown promise in targeting other kinases implicated in various pathologies including inflammation and neurodegenerative diseases . The versatility of this scaffold allows for the exploration of new therapeutic avenues beyond oncology.

    Potential as Antibacterial Agents

    Emerging research indicates that some derivatives also possess antibacterial properties, suggesting a dual application in treating infections alongside their anticancer capabilities . This broadens the scope for clinical applications and highlights the importance of continued research into this chemical class.

    Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

    Comparison with Similar Pyrazolo[3,4-d]pyrimidine Derivatives

    Structural and Physicochemical Properties

    The table below compares key structural features and properties of the target compound with analogs from the evidence:

    Compound Name Substituents (Position) Molecular Formula Molecular Weight Melting Point (°C) Key Modifications
    6-(3,5-Dimethylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (Target) 6: 3,5-dimethylpiperidine; 1: methyl; 4: phenyl C23H28N6 388.51 Not reported High lipophilicity due to dimethylpiperidine; moderate steric hindrance
    6-(3-Methylpiperidin-1-yl)-N,1-diphenylpyrazolo[3,4-d]pyrimidin-4-amine 6: 3-methylpiperidine; 1: phenyl; 4: phenyl C23H23N7 397.48 Not reported Dual phenyl groups enhance π-π interactions but reduce solubility
    1-(2-Chloro-2-phenylethyl)-6-(methylthio)-N-phenylpyrazolo[3,4-d]pyrimidin-4-amine 6: methylthio; 1: 2-chloro-2-phenylethyl; 4: phenyl C21H20ClN5S 409.93 169–171 Thioether improves membrane permeability; chloro group adds electron-withdrawing effects
    3-(6-Ethoxynaphthalen-2-yl)-1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine 3: ethoxynaphthyl; 1: tetrahydropyran-methyl; 4: amine C25H27N5O2 429.52 Not reported Naphthyl group increases molecular weight; tetrahydropyran enhances CNS penetration
    6-(2,6-Dimethylmorpholin-4-yl)-1-methyl-N-phenylpyrazolo[3,4-d]pyrimidin-4-amine 6: 2,6-dimethylmorpholine; 1: methyl; 4: phenyl C21H25N5O 375.46 Not reported Morpholine ring improves solubility; dimethyl groups reduce conformational flexibility

    Key Advantages and Limitations

    • Target Compound : The 3,5-dimethylpiperidine group balances lipophilicity and metabolic stability but may limit aqueous solubility.
    • Thioether Analogs : Higher membrane permeability but prone to oxidation .

    Biological Activity

    6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a compound belonging to the pyrazolo[3,4-d]pyrimidine class, known for its diverse biological activities. This article explores the compound's synthesis, biological activity, and potential therapeutic applications based on recent research findings.

    Chemical Structure and Properties

    The molecular formula of this compound is C17H22N6C_{17}H_{22}N_{6}, with a molecular weight of approximately 314.4 g/mol. The structure features a pyrazolo[3,4-d]pyrimidine core, which is critical for its biological activity.

    PropertyValue
    Molecular FormulaC₁₇H₂₂N₆
    Molecular Weight314.4 g/mol
    CAS NumberNot available

    Synthesis

    The synthesis of this compound typically involves multi-step organic reactions. The synthetic routes may vary based on the availability of starting materials and desired yields. Specific methodologies include:

    • Formation of the Pyrazolo[3,4-d]pyrimidine Core : This step often involves cyclization reactions.
    • Piperidine Substitution : The introduction of the piperidine moiety is crucial for enhancing biological activity.
    • Final Modifications : These may include methylation and phenyl substitutions to optimize pharmacological properties.

    Research has indicated that compounds in the pyrazolo[3,4-d]pyrimidine class can act as inhibitors of various kinases, particularly casein kinase 1 (CK1). Aberrant activation of CK1 has been linked to cancer and central nervous system disorders . Inhibition of CK1 by this compound could potentially lead to therapeutic effects in these conditions.

    Pharmacological Studies

    Recent studies have shown promising results regarding the compound's efficacy in inhibiting CK1 with an IC50 value in the low nanomolar range. This suggests a strong potential for therapeutic applications in oncology and neurodegenerative diseases.

    Study ReferenceTarget KinaseIC50 ValueNotes
    CK1~78 nMEffective in various cancer models
    BCL6Not specifiedPotential for targeting tumorigenesis

    Cancer Research

    In a study focusing on tumorigenesis related to BCL6 deregulation, compounds similar to 6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine demonstrated significant inhibition of BCL6 function. This finding indicates the potential use of such compounds in targeted cancer therapies .

    Neurodegenerative Disorders

    Another area of investigation includes the effects of this compound on neurodegenerative diseases linked to CK1 dysregulation. Preclinical models have shown that inhibition of CK1 can lead to reduced neuronal apoptosis and improved cognitive function .

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